Cas no 5117-19-1 (Octaethylene glycol)

• Product Name: Octaethylene glycol
• CAS No: 5117-19-1
• MF: C₁₆H₃₄O₉
• MW: 370.43576669693
• MDL: MFCD00698694
• CID: 45542
• PubChem ID: 78798
• Update Time: 2026-05-14

Octaethylene glycol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol
• 3,6,9,12,15,18,21-Heptaoxatricosane-21,23-diol
• Octaethylene glycol
• 2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• Octanethyl glycol
• HO-PEG8-OH
• GLZWNFNQMJAZGY-UHFFFAOYSA-N
• PE8
• AK112659
• Octaethyleneglycol
• 2-(2-{2-[2-(2-{2-[2-(2-hydroxyethoxy)ethoxy]ethoxy}ethoxy)ethoxy]ethoxy}ethoxy )ethan-1-ol
• C16H34O9
• Octa-ethylene glycol
• 4gs9
• PED-diol (n=8)
• KSC270I6P

• MDL： MFCD00698694
• Inchi： 1S/C16H34O9/c17-1-3-19-5-7-21-9-11-23-13-15-25-16-14-24-12-10-22-8-6-20-4-2-18/h17-18H,1-16H2
• InChI Key： GLZWNFNQMJAZGY-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 370.22000
• Monoisotopic Mass: 370.22028266 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 22
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.2
• Molecular Weight: 370.44
• Topological Polar Surface Area: 105

Experimental Properties

• Color/Form: Uncertain
• Density: 1.130(lit.)
• Melting Point: 22 °C
• Boiling Point: 471.5℃ at 760 mmHg
• Refractive Index: 1.4640-1.4680
• PSA: 105.07000
• LogP: -0.91280
• Solubility: Uncertain

Octaethylene glycol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on Octaethylene glycol

Comprehensive Overview of Octaethylene glycol (CAS No. 5117-19-1): Properties, Applications, and Industry Trends

Octaethylene glycol (CAS No. 5117-19-1), a member of the polyethylene glycol (PEG) family, is a versatile oligomer with widespread applications in pharmaceuticals, cosmetics, and industrial formulations. Known for its hydrophilic properties and low toxicity, this compound has garnered significant attention in research and commercial sectors. Its molecular structure, featuring eight ethylene oxide units, offers unique solubility and compatibility advantages, making it indispensable in modern chemical engineering.

The growing demand for high-purity PEG derivatives like Octaethylene glycol is driven by advancements in drug delivery systems and biodegradable materials. Recent studies highlight its role as a non-ionic surfactant and emulsifier, particularly in nanoformulations for targeted therapies. With increasing interest in green chemistry, researchers are exploring its potential in sustainable solvents and eco-friendly industrial processes.

From a technical perspective, Octaethylene glycol exhibits a molecular weight of approximately 370.4 g/mol and a boiling point above 250°C, ensuring stability in high-temperature applications. Its water-soluble nature and compatibility with organic solvents enable diverse formulations, from personal care products to lubricant additives. Industry reports indicate a rising adoption in flexible electronics due to its dielectric properties and thermal resilience.

Emerging trends also link CAS 5117-19-1 to innovations in 3D printing materials and biomedical hydrogels. As consumers prioritize clean-label ingredients, manufacturers leverage its safety profile (compliant with FDA and EU REACH) to replace conventional petrochemicals. Frequently searched queries such as "Octaethylene glycol vs. PEG 400" or "biodegradability of PEG derivatives" reflect market curiosity about performance benchmarks and environmental impact.

In analytical chemistry, 5117-19-1 serves as a calibration standard for chromatographic methods, underscoring its precision-grade quality. The compound’s low volatility and hygroscopicity further enhance its utility in humidity-sensitive applications. With patents increasingly citing its use in energy storage devices, Octaethylene glycol is poised to play a pivotal role in next-generation technologies.

To address common user concerns, rigorous testing confirms its non-irritating characteristics in dermal applications, aligning with cosmetic safety standards. Meanwhile, its chelating ability supports metal-ion stabilization in agrochemicals—a hotspot for agricultural innovation. As industries shift toward circular economy models, the recyclability of PEG-based compounds like Octaethylene glycol gains traction.

In conclusion, CAS No. 5117-19-1 exemplifies how specialized glycols bridge scientific innovation and practical solutions. Its adaptability across sectors—from pharmaceutical excipients to advanced material science—ensures enduring relevance. Future research may unlock further potentials in carbon capture and bio-based polymers, solidifying its status as a cornerstone of sustainable chemistry.